![molecular formula C12H12N2O2 B3031571 Ethyl 2-methyl-1,8-naphthyridine-3-carboxylate CAS No. 5174-88-9](/img/structure/B3031571.png)
Ethyl 2-methyl-1,8-naphthyridine-3-carboxylate
Overview
Description
Ethyl 2-methyl-1,8-naphthyridine-3-carboxylate is a chemical compound that belongs to the class of naphthyridines, which are heterocyclic compounds containing a naphthyridine moiety. This compound is of interest due to its potential applications in medicinal chemistry and material science.
Synthesis Analysis
The synthesis of related naphthyridine derivatives has been reported in several studies. For instance, ethyl naphth[2,3-f]isoindole-1-carboxylate was prepared from 7-tert-butoxynorbornadiene and converted through a cheletropic reaction . Another study reported the synthesis of a series of 1,2,3,4-tetrahydro-4-oxo-1,8-naphthyridine-3-carboxylic acid esters, which included steps such as condensation and esterification . Additionally, Pfitzinger-type condensation has been utilized to synthesize compounds containing the 4-carboxy-1,8-naphthyrid-2-yl moiety . These methods could potentially be adapted for the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of naphthyridine derivatives is characterized by the presence of a naphthyridine core, which can influence the electronic and physical properties of the compound. For example, the 4-carboxy-1,8-naphthyrid-2-yl moiety is known to promote lower energy electronic absorption in metal complexes . Structural characterization of related compounds, such as ethyl 2-ethyl-5-(1-naphthylamino)-1,2,3-triazole-4-carboxyate, has been performed using crystallography, revealing details such as hydrogen bonding and unit cell parameters .
Chemical Reactions Analysis
Naphthyridine derivatives undergo various chemical reactions that modify their structure and properties. For instance, the synthesis of ethyl canthinone-1-carboxylates from ethyl 4-bromo-6-methoxy-1,5-naphthyridine-3-carboxylate involved Pd-catalyzed Suzuki-Miyaura coupling and Cu-catalyzed C-N coupling . Additionally, the preparation of 2-substituted 1,8-naphthyridines through decarboxylation and the use of 3-bromomethyl-2-nitropyridine in new syntheses has been documented .
Physical and Chemical Properties Analysis
The physical and chemical properties of naphthyridine derivatives are influenced by their molecular structure. For example, the presence of substituents on the naphthyridine core can affect the compound's solubility, melting point, and reactivity. The antibacterial evaluation of naphthyridine esters showed that certain derivatives protected against bacterial infections, suggesting that the ester group plays a role in the biological activity . The gastric antisecretory properties of 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives were also evaluated, demonstrating the potential therapeutic applications of these compounds .
Scientific Research Applications
Synthesis and Antibacterial Evaluation :
- Ethyl 2-methyl-1,8-naphthyridine-3-carboxylate has been used in the synthesis of various derivatives, including esters, carbonitriles, and carboxamides, showing potential antibacterial properties. A study by Santilli et al. (1975) evaluated these derivatives in mice infected with Escherichia coli, identifying the ethyl and butyl esters as protective against gram-negative bacterial infections (Santilli, Scotese, Yurchenco, 1975).
- Another study by Nishigaki, Mizushima, and Senga (1977) explored the antimicrobial activity of N-(1,8-naphthyridin-7-yl)-methylenamine derivatives synthesized from this compound (Nishigaki, Mizushima, Senga, 1977).
Neuroprotective and Cholinesterase Inhibitory Properties :
- De los Ríos et al. (2010) conducted a study on 1,8-naphthyridine derivatives related to ITH4012, synthesized from this compound. These compounds showed significant inhibition of acetylcholinesterase and butyrylcholinesterase, with a promising neuroprotective profile in neuroblastoma cells and potential for Alzheimer's disease treatment (De los Ríos, Egea, Marco-Contelles, León, Samadi, Iriepa, Moraleda, Gálvez, García, López, Villarroya, Romero, 2010).
Gastric Antisecretory Properties :
- A study by Santilli, Scotese, Bauer, and Bell (1987) synthesized 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, demonstrating potent gastric antisecretory properties in animal models. They were more potent than cimetidine, indicating potential for treating acid-related disorders (Santilli, Scotese, Bauer, Bell, 1987).
Future Directions
The development of methods for the synthesis of 1,8-naphthyridines has been of considerable interest to the synthetic community, including attempts to develop more ecofriendly, safe, and atom economical approaches . This suggests that future research may continue to focus on improving the synthesis process and exploring the potential applications of 1,8-naphthyridine derivatives.
Mechanism of Action
Target of Action
Ethyl 2-methyl-1,8-naphthyridine-3-carboxylate is a derivative of the 1,8-naphthyridine class of compounds . These compounds have been found to exhibit diverse biological activities . .
Mode of Action
1,8-naphthyridine derivatives have been found to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
1,8-naphthyridine derivatives have been associated with various biological activities, suggesting they may interact with multiple biochemical pathways .
Result of Action
1,8-naphthyridine derivatives have been associated with various biological activities, suggesting they may have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
ethyl 2-methyl-1,8-naphthyridine-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-3-16-12(15)10-7-9-5-4-6-13-11(9)14-8(10)2/h4-7H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYWPUGVZOQIIMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2C(=C1)C=CC=N2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40390679 | |
Record name | ethyl 2-methyl-1,8-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40390679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5174-88-9 | |
Record name | Ethyl 2-methyl-1,8-naphthyridine-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5174-88-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ethyl 2-methyl-1,8-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40390679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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